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Compound of Interest

Compound Name: BOC-L-phenylalanine-d8

Cat. No.: B1145335 Get Quote

Technical Guide: BOC-L-phenylalanine-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BOC-L-phenylalanine-d8, a deuterated

derivative of the widely used protected amino acid, BOC-L-phenylalanine. This document

covers its chemical identity, safety information, and primary applications, with a focus on its role

in peptide synthesis and metabolic research.

Chemical Identity and Properties
BOC-L-phenylalanine-d8 is a stable isotope-labeled version of N-(tert-Butoxycarbonyl)-L-

phenylalanine. The deuterium labeling makes it a valuable tool for tracer studies in metabolic

research and as an internal standard in quantitative mass spectrometry-based proteomics and

metabolomics.
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Property Value Reference

Chemical Name
N-(tert-Butoxycarbonyl)-L-

phenylalanine-d8

CAS Number 106881-07-6 [1][2][3][4][5]

Molecular Formula C₁₄H₁₁D₈NO₄ [5]

Molecular Weight 273.35 g/mol [2][5]

Appearance White powder

Melting Point 85-87 °C (lit.) [5]

Note: Some properties are based on the non-deuterated form due to limited data on the d8

variant.

Safety Data Sheet Information
Disclaimer: A specific Safety Data Sheet (SDS) for BOC-L-phenylalanine-d8 (CAS 106881-

07-6) is not readily available. The following information is based on the Safety Data Sheet for

the non-deuterated BOC-L-phenylalanine (CAS 13734-34-4). The safety profiles are expected

to be very similar; however, it is crucial to handle all chemicals with appropriate laboratory

precautions.
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Hazard Identification
Not classified as a
hazardous substance.

[6][7][8]

First Aid Measures [6]

Inhalation Move person into fresh air. [6]

Skin Contact
Wash off with soap and plenty

of water.
[6]

Eye Contact
Rinse cautiously with water for

several minutes.
[6]

Ingestion
Rinse mouth with water. Call a

doctor if you feel unwell.
[6]

Handling and Storage

Handling

No special measures are

necessary. Avoid dust

formation.

[6][8]

Storage

Store in a dry, cool, and well-

ventilated place.

Recommended storage

temperature: 2–8 °C.

[6]

Toxicological Information

Symptoms and effects are not

known to date. This substance

is not considered to be a PBT

(Persistent, Bioaccumulative

and Toxic) or vPvB (very

Persistent and very

Bioaccumulative) substance.

[6][7]

Experimental Protocols and Applications
The primary application of BOC-protected amino acids, including the deuterated form, is in

solid-phase and solution-phase peptide synthesis. The BOC group protects the alpha-amino

group of the phenylalanine, allowing for controlled, stepwise addition to a peptide chain.
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General Protocol for BOC-Protected Peptide Synthesis
The following is a generalized protocol for the coupling of a BOC-protected amino acid to a

growing peptide chain on a solid support resin.

Materials:

BOC-L-phenylalanine-d8

Peptide synthesis resin (e.g., Merrifield resin)

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Coupling reagent (e.g., Dicyclohexylcarbodiimide - DCC, or HBTU)

Activator (e.g., N-Hydroxybenzotriazole - HOBt)

Base (e.g., N,N-Diisopropylethylamine - DIPEA)

Deprotection agent (e.g., Trifluoroacetic acid - TFA)

Workflow:

Resin with N-terminal
free amine

Coupling Reaction
(DCC/HOBt or HATU in DMF)

Boc-L-phenylalanine-d8

Wash (DMF, DCM)Peptide chain extended Boc Deprotection
(TFA in DCM)

Neutralization
(DIPEA in DCM/DMF)

N-terminal amine exposed Wash (DCM, DMF) Next Coupling Cycle or
Final Cleavage

Click to download full resolution via product page

Caption: General workflow for a single coupling cycle in solid-phase peptide synthesis using a

BOC-protected amino acid.

Application in Metabolic Pathway Analysis
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Deuterated amino acids like BOC-L-phenylalanine-d8 are instrumental in studying metabolic

pathways. Once the BOC group is removed and the L-phenylalanine-d8 is incorporated into a

biologically active peptide or administered directly, its fate can be traced through various

metabolic processes using mass spectrometry. This allows researchers to quantify the flux

through specific pathways and identify novel metabolites.

The primary metabolic pathway for L-phenylalanine is its conversion to L-tyrosine by

phenylalanine hydroxylase.[9] This is the rate-limiting step in the catabolism of phenylalanine.

[10] Deficiencies in this enzyme lead to the genetic disorder phenylketonuria (PKU).[9][11][12]
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Caption: Simplified metabolic pathway of L-phenylalanine to catecholamines, a common

subject of study using labeled amino acids.

By using L-phenylalanine-d8, researchers can precisely track the conversion to L-tyrosine-d7

and subsequent metabolites, providing valuable insights into both normal and disease-state

metabolism, such as in phenylketonuria.[9][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

2. medchemexpress.cn [medchemexpress.cn]

3. CAS RN 106881-07-6 | Fisher Scientific [fishersci.at]

4. bocsci.com [bocsci.com]

5. N-(TERT-BUTOXYCARBONYL)-L-PHENYLALANINE-ALPHA,BETA,BETA,2,3,4,5,6-
D8_å��å·¥ç�¾ç§� [chembk.com]

6. carlroth.com [carlroth.com]

7. carlroth.com [carlroth.com]

8. peptide.com [peptide.com]

9. Multimodal Metabolomic Analysis Reveals Novel Metabolic Disturbances in Adults With
Early Treated Phenylketonuria - PMC [pmc.ncbi.nlm.nih.gov]

10. Biosynthesis and Metabolic Fate of Phenylalanine in Conifers - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Metabolomics analysis reveals perturbations of cerebrocortical metabolic pathways in the
Pahenu2 mouse model of phenylketonuria - PMC [pmc.ncbi.nlm.nih.gov]

12. Metabolomics analysis reveals perturbations of cerebrocortical metabolic pathways in the
Pahenu2 mouse model of phenylketonuria - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [BOC-L-phenylalanine-d8 CAS number and safety data
sheet.]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11932803/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7080435/
https://pubmed.ncbi.nlm.nih.gov/31471952/
https://www.benchchem.com/product/b1145335?utm_src=pdf-custom-synthesis
https://isotope-science.alfa-chemistry.com/product/boc-l-phenylalanine-d8-cas-106881-07-6-545183.html
https://www.medchemexpress.cn/cas/106881-07-6.html
https://www.fishersci.at/at/en/browse/cas/106881-07-6
https://www.bocsci.com/products/boc-protected-amino-acids-labelled-2687.html?page=3
https://www.chembk.com/cn/chem/N-(TERT-BUTOXYCARBONYL)-L-PHENYLALANINE-ALPHA,BETA,BETA,2,3,4,5,6-D8
https://www.chembk.com/cn/chem/N-(TERT-BUTOXYCARBONYL)-L-PHENYLALANINE-ALPHA,BETA,BETA,2,3,4,5,6-D8
https://www.carlroth.com/medias/SDB-6931-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMTV8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmd4Wmk4NU1UYzFNVFExTlRFeU9Ua3dMMU5FUWw4Mk9UTXhYMGRDWDBWT0xuQmtaZ3xmNDBhNzVjNTQ5YzdkNWE3OGRhZTY2ZTVlZDJlZGE4Yjc5M2Q2OTQwNjY3NjMxN2I5MWZhMjdlYTUwNTdiZmQw
https://www.carlroth.com/medias/SDB-6931-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzQ0MTN8YXBwbGljYXRpb24vcGRmfGFEbGlMMmczWlM4NU1UYzFNVFEwT0RVM05qTXdMMU5FUWw4Mk9UTXhYMDFVWDBWT0xuQmtaZ3w1ZGU0NTFjNzYxMmU2NzQ3NmNkNGVkZmJkZjcyNmMzNTZkOWNmZjZlOGY4YmYyMjFjMDUzMmRhZDc1MGIzMWRm
https://www.peptide.com/custdocs/MSDS%20UBF124%20Boc-Phe(4-NH2)-OH.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11932803/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11932803/
https://pubmed.ncbi.nlm.nih.gov/27468292/
https://pubmed.ncbi.nlm.nih.gov/27468292/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7080435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7080435/
https://pubmed.ncbi.nlm.nih.gov/31471952/
https://pubmed.ncbi.nlm.nih.gov/31471952/
https://www.benchchem.com/product/b1145335#boc-l-phenylalanine-d8-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1145335#boc-l-phenylalanine-d8-cas-number-and-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1145335#boc-l-phenylalanine-d8-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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